Cas no 945379-11-3 (1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-
• CAS No: 945379-11-3
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 1001043
• PubChem ID: 45121053
• Update Time: 2025-04-20

1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-
• 5-Formyl-2-methyl-4-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid
• SMNKHSZKLLUFAY-UHFFFAOYSA-N
• 1H-Pyrrole-3-carboxylic acid,5-formyl-2-methyl-4-(trifluoromethyl)-
• 945379-11-3
• 1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-4-(trifluoromethyl)-
• DB-279941

• Inchi： 1S/C8H6F3NO3/c1-3-5(7(14)15)6(8(9,10)11)4(2-13)12-3/h2,12H,1H3,(H,14,15)
• InChI Key： SMNKHSZKLLUFAY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)NC(C)=C1C(=O)O)(F)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.2Ų